molecular formula C24H41N3 B8339297 alpha,alpha-Bis[2-(diisopropylamino)ethyl]-alpha-phenylacetonitrile

alpha,alpha-Bis[2-(diisopropylamino)ethyl]-alpha-phenylacetonitrile

Cat. No.: B8339297
M. Wt: 371.6 g/mol
InChI Key: QDBROSUJUQULGD-UHFFFAOYSA-N
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Description

Alpha,alpha-Bis[2-(diisopropylamino)ethyl]-alpha-phenylacetonitrile is a useful research compound. Its molecular formula is C24H41N3 and its molecular weight is 371.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C24H41N3

Molecular Weight

371.6 g/mol

IUPAC Name

4-[di(propan-2-yl)amino]-2-[2-[di(propan-2-yl)amino]ethyl]-2-phenylbutanenitrile

InChI

InChI=1S/C24H41N3/c1-19(2)26(20(3)4)16-14-24(18-25,23-12-10-9-11-13-23)15-17-27(21(5)6)22(7)8/h9-13,19-22H,14-17H2,1-8H3

InChI Key

QDBROSUJUQULGD-UHFFFAOYSA-N

Canonical SMILES

CC(C)N(CCC(CCN(C(C)C)C(C)C)(C#N)C1=CC=CC=C1)C(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 20 parts of α-[2-(diisopropylamino)ethyl]-α-phenylacetonitrile and 4 parts of sodium amide in 180 parts by volume of toluene is heated to about 100° C. over a period of 15 minutes and then 18 parts of 2-chloro-N,N-diisopropylethylamine in 70 parts by volume of toluene is added slowly over a period of 20 minutes. This mixture is heated at 105°-110° C. for an hour and then cooled to room temperature when 200 parts by volume of water is added. The organic layer is separated, dried over calcium sulfate, concentrated and distilled to afford α,α-bis[2-(diisopropylamino)ethyl]-α-phenylacetonitrile as an oil. This compound is identical with the compound of Example 2, Method A.
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Synthesis routes and methods II

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.